Cas no 56776-80-8 (2-Butenamide, N-phenyl-, (Z)-)

• Product Name: 2-Butenamide, N-phenyl-, (Z)-
• CAS No: 56776-80-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 347847
• Update Time: 2024-01-28

2-Butenamide, N-phenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-phenyl-, (Z)-
• 2-Butenamide, N-phenyl-, (Z)- (9CI)

• Inchi： 1S/C10H11NO/c1-2-6-10(12)11-9-7-4-3-5-8-9/h2-8H,1H3,(H,11,12)/b6-2-
• InChI Key： BZSYYMAHNJHZCB-KXFIGUGUSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)/C=C\C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±15.0 °C(Predicted)
• PSA: 29.1
• pka: 14.15±0.70(Predicted)